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Compound of Interest

Compound Name: AVN-944

Cat. No.: B1256984 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the solubility and stability of AVN-944 in

dimethyl sulfoxide (DMSO), a common solvent for in vitro and in vivo studies. The following

protocols and data are intended to guide researchers in the proper handling and storage of

AVN-944 solutions to ensure experimental accuracy and reproducibility.

AVN-944 Overview
AVN-944, also known as VX-944, is a potent and selective, non-competitive inhibitor of inosine

monophosphate dehydrogenase (IMPDH).[1][2][3] IMPDH is a rate-limiting enzyme in the de

novo synthesis of guanine nucleotides. By inhibiting this enzyme, AVN-944 disrupts DNA and

RNA synthesis, leading to the inhibition of cell proliferation and the induction of apoptosis.[1] It

has demonstrated anti-cancer activity in various models, including multiple myeloma and

prostate cancer.[1][3][4]

Solubility of AVN-944 in DMSO
The solubility of AVN-944 in DMSO has been reported by various suppliers, with some

variation in the exact values. This variability may be attributed to factors such as the purity of

the compound, the water content of the DMSO, and the use of physical methods like sonication

to aid dissolution.

Table 1: Reported Solubility of AVN-944 in DMSO
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Supplier/Source Reported Solubility
Molar
Concentration
(approx.)

Notes

MedchemExpress 100 mg/mL 209.42 mM

Requires sonication;

hygroscopic DMSO

can significantly

impact solubility.[4]

Cayman Chemical 30 mg/mL 62.83 mM -

Sigma-Aldrich 2 mg/mL 4.19 mM
Solution is clear at this

concentration.

Key Recommendation: It is crucial to use newly opened, anhydrous grade DMSO to achieve

maximal solubility, as DMSO is hygroscopic and absorbed water can reduce the solubility of

AVN-944.[4] The use of sonication or gentle warming (e.g., to 37°C) can also facilitate the

dissolution of higher concentrations.[5]

Stability and Storage of AVN-944 in DMSO
Proper storage of AVN-944 stock solutions in DMSO is critical to maintain its biological activity

and ensure the reliability of experimental results.

Table 2: Recommended Storage Conditions for AVN-944 in DMSO

Source
Storage
Temperature

Duration Notes

MedchemExpress -80°C 2 years -

MedchemExpress -20°C 1 year -

Selleckchem

(General)
-20°C 3 months

General guideline for

small molecule

compounds in DMSO.

[5]
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For long-term storage, it is recommended to store AVN-944 stock solutions at -80°C.

For short-term use, storage at -20°C is acceptable.

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is advisable to

prepare small aliquots of the stock solution.[5]

Before use, allow the frozen stock solution to thaw completely and bring it to room

temperature. Ensure the solution is homogeneous by vortexing gently.

Experimental Protocols
Protocol for Preparing a Concentrated Stock Solution of
AVN-944 in DMSO
This protocol describes the preparation of a 10 mM stock solution of AVN-944 in DMSO.

Materials:

AVN-944 powder (CAS: 297730-17-7, Molecular Weight: 477.51 g/mol )[1][4]

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Calibrated scale

Vortex mixer

Sonicator (optional)

Procedure:

Calculate the required mass of AVN-944:

For 1 mL of a 10 mM stock solution, the required mass is:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 477.51 g/mol * (1000 mg / 1 g) =

4.7751 mg
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Weigh the AVN-944 powder:

Carefully weigh out the calculated amount of AVN-944 powder using a calibrated

analytical balance and place it in a sterile vial.

Add DMSO:

Add the desired volume of anhydrous DMSO to the vial containing the AVN-944 powder.

Dissolve the compound:

Vortex the solution until the AVN-944 is completely dissolved.

If necessary, use a sonicator for a few minutes to aid dissolution, being careful to avoid

excessive heating of the sample.

Storage:

Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to minimize

freeze-thaw cycles.

Store the aliquots at -20°C for short-term use or -80°C for long-term storage.

Protocol for Assessing the Stability of AVN-944 in DMSO
This protocol provides a general framework for evaluating the stability of an AVN-944 stock

solution in DMSO over time using High-Performance Liquid Chromatography (HPLC).

Materials:

AVN-944 in DMSO stock solution

HPLC system with a suitable detector (e.g., UV-Vis)

Appropriate HPLC column (e.g., C18)

Mobile phase solvents (e.g., acetonitrile, water with a modifier like formic acid or

trifluoroacetic acid)
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Incubators or storage units at desired temperatures (e.g., room temperature, 4°C, -20°C,

-80°C)

Procedure:

Initial Analysis (Time Zero):

Prepare a fresh stock solution of AVN-944 in DMSO at the desired concentration.

Immediately dilute a small aliquot of the stock solution with the mobile phase to a suitable

concentration for HPLC analysis.

Inject the sample into the HPLC system and record the chromatogram. The peak

corresponding to AVN-944 should be identified, and its area recorded. This serves as the

baseline (100% integrity).

Sample Storage:

Aliquot the remaining stock solution into multiple vials and store them under the desired

conditions (e.g., -20°C and -80°C).

Time-Point Analysis:

At predetermined time points (e.g., 1 week, 1 month, 3 months, 6 months, 1 year), retrieve

an aliquot from each storage condition.

Allow the sample to thaw completely and come to room temperature.

Prepare the sample for HPLC analysis as described in step 1.

Analyze the sample by HPLC using the same method as the initial analysis.

Data Analysis:

Compare the peak area of AVN-944 in the chromatograms from each time point to the

initial (time zero) peak area.
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The appearance of new peaks or a decrease in the area of the AVN-944 peak indicates

degradation.

Calculate the percentage of AVN-944 remaining at each time point relative to the initial

measurement.
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Caption: Signaling Pathway of AVN-944 Action.
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Caption: Experimental Workflow for AVN-944 Solubility and Stability Testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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